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Compound of Interest

Compound Name: L-beta-Homoalanine hydrochloride

Cat. No.: B555407 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Core Compound Identification and Properties
L-beta-Homoalanine hydrochloride, with the CAS number 58610-41-6, is a non-

proteinogenic β-amino acid derivative. Its chemical name is (S)-3-aminobutanoic acid

hydrochloride. This chiral compound serves as a valuable building block in synthetic organic

chemistry, particularly in the fields of medicinal chemistry and peptide science. Its structure,

featuring an amino group on the β-carbon, imparts unique conformational properties and

metabolic stability to molecules that incorporate it.
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Property Value Reference

IUPAC Name
(3S)-3-aminobutanoic

acid;hydrochloride

Synonyms

L-beta-Homoalanine

hydrochloride, (S)-3-

aminobutanoic acid

hydrochloride, H-β-HoAla-

OH·HCl

[1]

Molecular Formula C₄H₁₀ClNO₂ [1]

Molecular Weight 139.58 g/mol [1]

Appearance White to off-white powder [2]

Melting Point Not consistently reported

Solubility

Soluble in water, Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[1]

Optical Rotation [α]D²⁵ = +22 ± 2º (c=1 in H₂O)

Safety Information
Hazard Statement Description

H315 Causes skin irritation

H319 Causes serious eye irritation

H335 May cause respiratory irritation

This information is based on available safety data sheets and may not be exhaustive.[2]

Synthesis and Manufacturing
A documented method for the synthesis of L-beta-Homoalanine hydrochloride involves a

multi-step process starting from ethyl crotonate and benzylamine. The key steps include a
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thermal Michael addition, an enzymatic kinetic resolution using a lipase, hydrolysis, and

subsequent purification using an ion-exchange resin.[3]

Synthetic Workflow Diagram
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Synthesis of L-beta-Homoalanine Hydrochloride

Ethyl Crotonate

Thermal Michael Addition
(60°C, 30h)

Benzylamine
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(60°C, 16h)

Separation of Enantiomers

(S)-3-aminobut-2-enoic acid derivative

NaOH Hydrolysis
(rt, 16h)

Intermediate Salt

Ion Exchange Chromatography
(Merck-III resin)

Elution with HCl (1M)

L-beta-Homoalanine Hydrochloride
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A flowchart illustrating the key steps in the synthesis of L-beta-Homoalanine hydrochloride.
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Biological Activity and Applications
While specific quantitative biological data such as IC₅₀ or EC₅₀ values for L-beta-Homoalanine
hydrochloride as a standalone agent are not readily available in the public domain, its primary

utility lies in its incorporation into larger molecules, particularly peptides, to modulate their

biological properties. The broader class of β-amino acids is known for a range of biological

activities.

Role in Peptide Synthesis
The incorporation of L-beta-Homoalanine into peptide chains is a key application. This

modification can lead to:

Enhanced Proteolytic Stability: The altered backbone structure makes peptides more

resistant to degradation by proteases, which can increase their in vivo half-life.

Conformational Constraints: The additional methylene group in the backbone can induce

specific secondary structures, such as helices and turns, which can be crucial for receptor

binding and biological activity.[4]

Improved Pharmacokinetic Properties: By increasing stability and potentially altering polarity,

the inclusion of β-amino acids can lead to improved bioavailability and tissue distribution of

peptide-based drugs.[5]

Neuroscience Research
(S)-3-aminobutanoic acid is explored in neuroscience for its structural similarity to the inhibitory

neurotransmitter γ-aminobutyric acid (GABA).[6] Research in this area investigates its potential

to modulate neuronal excitability. While its precise mechanism of action is not fully elucidated, it

is studied for its potential role in conditions related to neuronal signaling.[7]

Antiviral Research
There are reports in the literature suggesting that L-beta-Homoalanine hydrochloride can be

used as a starting material for the synthesis of compounds with potential activity against the

Hepatitis B Virus (HBV).[3] These derivatives are designed to enhance the inhibition of the

virus, aiming to reduce viral load and slow disease progression.
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Conceptual Role in Drug Development

Role of L-beta-Homoalanine in Peptide Drug Development

Enhanced Properties

L-beta-Homoalanine
(CAS 58610-41-6)

Peptide Synthesis

Modified Peptide

Increased
Proteolytic Stability

Defined
Conformation

Improved
Pharmacokinetics

Enhanced Biological Activity

Click to download full resolution via product page

A diagram illustrating how L-beta-Homoalanine is used to enhance peptide properties for drug
development.

Experimental Protocols
Synthesis of L-beta-Homoalanine Hydrochloride[4]

Michael Addition: In a round-bottom flask, ethyl crotonate (20 mmol) and benzylamine (44

mmol) are heated at 60°C and stirred for 30 hours. The reaction progress is monitored by ¹H-

NMR spectroscopy.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b555407?utm_src=pdf-body-img
https://www.benchchem.com/product/b555407?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555407?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Enzymatic Resolution: Lipase from Candida antarctica B (CAL-B) is added to the reaction

mixture, which is then stirred for an additional 16 hours at 60°C.

Separation and Extraction: The enzyme is removed by filtration. The organic solution is

washed with a saturated aqueous solution of NaHCO₃.

Hydrolysis: An aqueous solution of NaOH (1 M) is added to the organic layer containing the

(S)-enantiomer, and the mixture is stirred at room temperature for 16 hours.

Purification: The aqueous layer is separated and treated with an ion-exchange resin (Merck-

III).

Elution and Isolation: The compound is eluted from the resin with a 1 M aqueous solution of

HCl. The eluate is evaporated under reduced pressure to yield L-beta-Homoalanine
hydrochloride.

Conclusion
L-beta-Homoalanine hydrochloride (CAS 58610-41-6) is a specialized chemical intermediate

with significant potential in drug discovery and development. Its primary value is as a building

block for modifying peptides to enhance their therapeutic properties, including stability,

conformation, and pharmacokinetics. While direct quantitative biological data for the compound

itself is limited, the extensive research on β-amino acids and their impact on peptide and

protein function underscores the importance of L-beta-Homoalanine hydrochloride in the

design of novel therapeutics. Further research is warranted to explore its direct

pharmacological effects and to fully elucidate its potential in various therapeutic areas,

including neuroscience and antiviral applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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